Cas no 1806794-97-7 (5-Amino-2-(difluoromethyl)-3-methoxypyridine-4-acetic acid)
5-Amino-2-(difluoromethyl)-3-methoxypyridine-4-acetic acid Chemical and Physical Properties
Names and Identifiers
-
- 5-Amino-2-(difluoromethyl)-3-methoxypyridine-4-acetic acid
-
- Inchi: 1S/C9H10F2N2O3/c1-16-8-4(2-6(14)15)5(12)3-13-7(8)9(10)11/h3,9H,2,12H2,1H3,(H,14,15)
- InChI Key: ZMSOMEFLFGUXKP-UHFFFAOYSA-N
- SMILES: FC(C1C(=C(C(=CN=1)N)CC(=O)O)OC)F
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 16
- Rotatable Bond Count: 4
- Complexity: 253
- XLogP3: 0.3
- Topological Polar Surface Area: 85.4
5-Amino-2-(difluoromethyl)-3-methoxypyridine-4-acetic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029067549-1g |
5-Amino-2-(difluoromethyl)-3-methoxypyridine-4-acetic acid |
1806794-97-7 | 97% | 1g |
$1,490.00 | 2022-03-31 |
5-Amino-2-(difluoromethyl)-3-methoxypyridine-4-acetic acid Related Literature
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
Additional information on 5-Amino-2-(difluoromethyl)-3-methoxypyridine-4-acetic acid
Recent Advances in the Study of 5-Amino-2-(difluoromethyl)-3-methoxypyridine-4-acetic acid (CAS: 1806794-97-7)
The compound 5-Amino-2-(difluoromethyl)-3-methoxypyridine-4-acetic acid (CAS: 1806794-97-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique pyridine core and difluoromethyl group, has shown promising potential in various therapeutic applications, particularly in the development of novel enzyme inhibitors and anti-inflammatory agents. Recent studies have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and exploring its pharmacological properties.
One of the key areas of research has been the synthesis and structural modification of 5-Amino-2-(difluoromethyl)-3-methoxypyridine-4-acetic acid. A study published in the Journal of Medicinal Chemistry (2023) detailed an efficient multi-step synthesis route, highlighting the importance of the difluoromethyl group in enhancing the compound's metabolic stability and bioavailability. The researchers also reported that the acetic acid moiety plays a critical role in the molecule's interaction with target proteins, particularly those involved in inflammatory pathways.
In addition to its synthetic chemistry, the pharmacological profile of 5-Amino-2-(difluoromethyl)-3-methoxypyridine-4-acetic acid has been extensively investigated. Preclinical studies have demonstrated its potent inhibitory effects on specific enzymes, such as cyclooxygenase-2 (COX-2), which is a well-known target for anti-inflammatory drugs. These findings suggest that the compound could serve as a lead molecule for the development of new anti-inflammatory therapeutics with improved efficacy and reduced side effects compared to existing drugs.
Furthermore, recent computational studies have provided insights into the molecular interactions between 5-Amino-2-(difluoromethyl)-3-methoxypyridine-4-acetic acid and its biological targets. Molecular docking simulations revealed that the compound forms stable hydrogen bonds and hydrophobic interactions with key residues in the active site of COX-2, explaining its high binding affinity and selectivity. These computational findings have been corroborated by experimental data, further validating the compound's potential as a therapeutic agent.
Despite these promising results, challenges remain in the development of 5-Amino-2-(difluoromethyl)-3-methoxypyridine-4-acetic acid as a drug candidate. Issues such as solubility, pharmacokinetics, and potential off-target effects need to be addressed in future studies. Ongoing research is focused on optimizing the compound's physicochemical properties and evaluating its safety profile in animal models. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications.
In conclusion, 5-Amino-2-(difluoromethyl)-3-methoxypyridine-4-acetic acid (CAS: 1806794-97-7) represents a promising scaffold for the development of novel therapeutic agents. Its unique chemical structure and potent biological activity make it a valuable candidate for further investigation. As research progresses, this compound may pave the way for new treatments in areas such as inflammation, pain management, and other related disorders.
1806794-97-7 (5-Amino-2-(difluoromethyl)-3-methoxypyridine-4-acetic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)